molecular formula C13H19ClN2O B403288 4-chloro-N',N'-diisopropylbenzohydrazide

4-chloro-N',N'-diisopropylbenzohydrazide

Cat. No.: B403288
M. Wt: 254.75g/mol
InChI Key: KTWYEIPPGIKSHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Chloro-N',N'-diisopropylbenzohydrazide is a benzohydrazide derivative characterized by a 4-chlorobenzoyl core linked to a diisopropyl-substituted hydrazide group. Benzohydrazides are widely studied for their diverse biological activities, including anticancer, antimicrobial, and anti-parasitic effects, often modulated by substituents on the aromatic ring or hydrazide moiety .

Properties

Molecular Formula

C13H19ClN2O

Molecular Weight

254.75g/mol

IUPAC Name

4-chloro-N',N'-di(propan-2-yl)benzohydrazide

InChI

InChI=1S/C13H19ClN2O/c1-9(2)16(10(3)4)15-13(17)11-5-7-12(14)8-6-11/h5-10H,1-4H3,(H,15,17)

InChI Key

KTWYEIPPGIKSHX-UHFFFAOYSA-N

SMILES

CC(C)N(C(C)C)NC(=O)C1=CC=C(C=C1)Cl

Canonical SMILES

CC(C)N(C(C)C)NC(=O)C1=CC=C(C=C1)Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural Features and Physical Properties

Benzohydrazide derivatives share a common core structure (Ar–CO–NH–NH–R) but differ in substituents, which significantly influence their physical and chemical behaviors. Key examples from the evidence include:

Compound Name Substituents/Modifications Melting Point (°C) Molecular Weight (g/mol) Key Structural Notes
4-Chloro-N'-(3,4-dimethoxybenzylidene)benzohydrazide (S1) 3,4-Dimethoxybenzylidene Not reported ~318.8 Schiff base with electron-donating methoxy groups
N'-(1-(3-Benzyl-4-oxo-3,4-dihydroquinazolin-2-yl)propyl)-4-chloro-N-phenylbenzohydrazide (7b4) Quinazolinone-propyl and phenyl groups 130–131 523 Bulky heterocyclic substituent enhances rigidity
4-Chloro-N′-[(3Z)-2-oxo-2,3-dihydro-1H-indol-3-ylidene]benzohydrazide Indole-3-ylidene Not reported ~313.8 Planar indole moiety enabling π-π stacking

Key Observations :

  • Electron-withdrawing groups (e.g., chloro) enhance stability and influence reactivity .
  • Bulky substituents (e.g., quinazolinone, diisopropyl) may reduce solubility but improve binding to biological targets .
Anticancer Activity
  • Compound 5f: 4-Chloro-N′-((1-(2-morpholinoethyl)-1H-indol-3-yl)methylene)benzenesulfonohydrazide showed potent inhibition against breast cancer cells (MCF-7 IC₅₀ = 13.2 μM; MDA-MB-468 IC₅₀ = 8.2 μM) with selective toxicity toward cancer cells .
  • Indole-based derivatives : Schiff bases like 4-chloro-N′-[(3Z)-2-oxoindol-3-ylidene]benzohydrazide exhibit antitumor activity by intercalating DNA or inhibiting kinases .
Anti-Leishmanial Activity
  • (E)-4-Chloro-N′-(coumarin-indole hybrids) : IC₅₀ values of 21.5–24.2 μM against Leishmania parasites, attributed to the hybrid pharmacophore strategy .
Antimicrobial and Antioxidant Activity
  • Schiff bases (S1–S4) : Derivatives with methoxy or thiophene substituents demonstrated moderate antimicrobial activity (e.g., against S. aureus and E. coli) and DPPH radical scavenging (IC₅₀ ~50–80 μM) .

Crystallographic and Conformational Insights

  • Torsional Flexibility: In sulfonohydrazide derivatives (e.g., 4-chloro-N′-(4-nitrobenzylidene)benzenesulfonohydrazide), the C–S–N–N torsion angle ranges from −62.4° to 56.8°, affecting molecular planarity and intermolecular interactions .
  • Hydrogen Bonding : Crystal structures of Schiff base derivatives reveal NH···O and CH···Cl interactions stabilizing supramolecular assemblies .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.